Cas no 6280-48-4 (Benzoic acid,2-chloro-, 4-methylphenyl ester)

• Product Name: Benzoic acid,2-chloro-, 4-methylphenyl ester
• CAS No: 6280-48-4
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• CID: 525309
• PubChem ID: 223475
• Update Time: 2025-04-19

Benzoic acid,2-chloro-, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-chloro-, 4-methylphenyl ester
• (4-methylphenyl) 2-chlorobenzoate
• 2-Chlor-benzoesaeure-p-tolylester
• 2-chloro-benzoic acid p-tolyl ester
• 2-Chlorobenzoic acid, 4-tolyl ester
• 4-methylphenyl 2-chlorobenzoate
• 4-methylphenyl ester
• AC1L5CL6
• AC1Q615E
• CTK5B6125
• NSC11156
• SureCN9563122

• Inchi： 1S/C14H11ClO2/c1-10-6-8-11(9-7-10)17-14(16)12-4-2-3-5-13(12)15/h2-9H,1H3
• InChI Key： XLJNELFCIDKGTK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(=O)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 246.04483
• Monoisotopic Mass: 246.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones